Cas no 66587-69-7 (1-(4,5-dimethylthiophen-2-yl)ethanone)

• Product Name: 1-(4,5-dimethylthiophen-2-yl)ethanone
• CAS No: 66587-69-7
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 964234
• PubChem ID: 298612
• Update Time: 2025-04-19

1-(4,5-dimethylthiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dimethylthiophen-2-yl)ethanone
• 1-(4,5-dimethyl-2-thienyl)Ethanone
• (4,5-dimethyl-2-thienyl)(methyl)methanone
• 1-(4,5-Dimethyl-[2]thienyl)-aethanon
• 1-(4,5-dimethyl-[2]thienyl)-ethanone
• 2-acetyl-4,5-dimethylthiophene
• 4,5-Dimethyl-2-acetothienon
• 5-Acetyl-2,3-dimethylthiophene
• AC1L6TDN
• CTK5J9908
• NSC170826
• SureCN5850753
• OANYJDXGTCXYAT-UHFFFAOYSA-N
• FT-0740226
• Ethanone,5-dimethyl-2-thienyl)-
• 66587-69-7
• DTXSID00305461
• (4,5-dimethyl-2-thienyl)(methyl) methanone
• AKOS005167000
• NSC-170826
• SCHEMBL5850753
• DB-073773

• Inchi： 1S/C8H10OS/c1-5-4-8(6(2)9)10-7(5)3/h4H,1-3H3
• InChI Key： OANYJDXGTCXYAT-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC(C)=C1C

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones